Cas no 2229111-15-1 (5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229111-15-1
• MF: C₉H₆BrNO₃S
• MW: 288.11784029007
• CID: 6335708
• PubChem ID: 165714733
• Update Time: 2025-10-30

5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid
• 2229111-15-1
• EN300-1918034

• Inchi： 1S/C9H6BrNO3S/c1-4-3-15-8(6(4)10)7-5(9(12)13)2-11-14-7/h2-3H,1H3,(H,12,13)
• InChI Key： AOLILSNJHQBJFA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 286.92518g/mol
• Monoisotopic Mass: 286.92518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-(3-bromo-4-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid

5-(3-Bromo-4-Methylthiophen-2-yl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-(3-Bromo-4-Methylthiophen-2-yl)-1,2-Oxazole-4-carboxylic acid, identified by the CAS registry number 2229111-15-1, is a chemically synthesized compound with significant potential in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their versatile applications in drug discovery and material science. The structure of this compound is characterized by a thiophene ring substituted with bromine and methyl groups, fused with an oxazole moiety containing a carboxylic acid group. This unique combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 5-(3-Bromo-4-Methylthiophen-2-yl)-1,2-Oxazole-4-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures with high purity and yield. Researchers have explored various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved reaction efficiency and selectivity.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 5-(3-Bromo-4-Methylthiophen-2-yl)-1,2-Oxazole-4-carboxylic acid exhibits potent anti-tumor activity in vitro and in vivo models. The compound has been shown to induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. Furthermore, it has demonstrated selective cytotoxicity against various cancer cell lines, making it a promising candidate for anti-cancer drug development.

In addition to its therapeutic potential, this compound has also been investigated for its role in other therapeutic areas. For instance, recent research has explored its anti-inflammatory and antioxidant properties. The presence of the thiophene ring and oxazole moiety contributes to its ability to scavenge free radicals and reduce inflammation, which could be exploited in developing treatments for chronic inflammatory diseases.

The structural features of 5-(3-Bromo-4-Methylthiophen-2-yl)-1,2-Oxazole-4-carboxylic acid make it an ideal candidate for further modification and optimization. Researchers have employed computational chemistry tools such as molecular docking and QSAR modeling to predict its binding affinity to various drug targets. These studies have provided valuable insights into the structure-property relationships of the compound and guided the design of more potent analogs.

From a pharmacokinetic perspective, this compound has shown favorable absorption and bioavailability profiles in preclinical studies. However, further investigations are required to evaluate its stability in physiological conditions and potential metabolic pathways. Understanding these aspects will be crucial for advancing this compound into clinical trials.

In conclusion, 5-(3-Bromo-4-Methylthiophen-2-yl)-1,2-Oxazole-4-carboxylic acid represents a compelling example of how structural diversity can be harnessed to develop novel therapeutic agents. With its unique chemical structure and promising biological activities, this compound holds great potential in addressing unmet medical needs across various disease areas. Continued research efforts will undoubtedly unlock new opportunities for its application in drug discovery and development.